Cas no 22581-42-6 (2-Pyrazoline, 4-ethyl-1-methyl-)

• Product Name: 2-Pyrazoline, 4-ethyl-1-methyl-
• CAS No: 22581-42-6
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 2659751
• PubChem ID: 557773
• Update Time: 2024-02-28

2-Pyrazoline, 4-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-methyl-3,4-dihydropyrazole
• 2-Pyrazoline, 4-ethyl-1-methyl-
• 4-Ethyl-1-methyl-2-pyrazoline
• DHEAFGCWGYSLFH-UHFFFAOYSA-N
• 1-Methyl-4-ethyl-.DELTA.[2]-pyrazoline
• 4-Ethyl-1-methyl-4,5-dihydro-1H-pyrazole #

• Inchi： 1S/C6H12N2/c1-3-6-4-7-8(2)5-6/h4,6H,3,5H2,1-2H3
• InChI Key： DHEAFGCWGYSLFH-UHFFFAOYSA-N
• SMILES： N1(C)CC(C=N1)CC

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines